Cas no 11034-34-7 ((22S,25S)-3beta-[O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranosyloxy]-spirosol-5-ene)

(22S,25S)-3beta-[O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranosyloxy]-spirosol-5-ene structure
11034-34-7 structure
Product Name:(22S,25S)-3beta-[O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranosyloxy]-spirosol-5-ene
CAS No:11034-34-7
MF:C39H63NO11
MW:721.917633295059
CID:2011747
PubChem ID:101289776
Update Time:2025-04-21

(22S,25S)-3beta-[O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranosyloxy]-spirosol-5-ene Chemical and Physical Properties

Names and Identifiers

    • (22S,25S)-3beta-[O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranosyloxy]-spirosol-5-ene
    • (22S,25S)-spirosol-5-en-3beta-yl O4-(alpha-L-6-deoxy-mannopyranosyl)-beta-D-glucopyranoside
    • gamma-Solamarin
    • gamma-solamarine
    • gamma2-Solamarine
    • CID 21573759
    • (c)micro2-Solamargine; beta2-Solamargine
    • 32449-98-2
    • Khasianine
    • 11034-34-7
    • G2-Solamarine
    • BCP18604
    • 2-[4,5-dihydroxy-2-(hydroxymethyl)-6-(5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-piperidine]-16-yl)oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
    • FT-0775603
    • g-Solamarine
    • NS00094321
    • DTXSID901125931
    • beta-D-Glucopyranoside, (3beta,22beta,25S)-spirosol-5-en-3-yl 4-O-(6-deoxy-alpha-L-mannopyranosyl)-
    • Inchi: 1S/C39H63NO11/c1-18-8-13-39(40-16-18)19(2)28-26(51-39)15-25-23-7-6-21-14-22(9-11-37(21,4)24(23)10-12-38(25,28)5)48-36-33(46)31(44)34(27(17-41)49-36)50-35-32(45)30(43)29(42)20(3)47-35/h6,18-20,22-36,40-46H,7-17H2,1-5H3
    • InChI Key: KRQDMAXNTWLTDZ-UHFFFAOYSA-N
    • SMILES: O1C2(CCC(C)CN2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(C(C)O1)O)O)O)O)O

Computed Properties

  • Exact Mass: 721.44011183g/mol
  • Monoisotopic Mass: 721.44011183g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 51
  • Rotatable Bond Count: 5
  • Complexity: 1320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 21
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 180Ų
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